Cas no 13350-84-0 (3H-Pyrrolo[2,3-b]quinoxaline)

• Product Name: 3H-Pyrrolo[2,3-b]quinoxaline
• CAS No: 13350-84-0
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 119500
• PubChem ID: 45121592
• Update Time: 2025-04-18

3H-Pyrrolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[2,3-b]quinoxaline
• 3H-pyrrolo[3,2-b]quinoxaline
• 13350-84-0
• DTXSID10669208

• Inchi： 1S/C10H7N3/c1-2-4-8-7(3-1)12-9-5-6-11-10(9)13-8/h1-4,6H,5H2
• InChI Key： DONKPFMCOVMHMH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=1CC=N2

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 38.14